Cas no 1185198-25-7 ((R)-2-Amino-1-(4-fluorophenyl)ethanol Hydrochloride)

• Product Name: (R)-2-Amino-1-(4-fluorophenyl)ethanol Hydrochloride
• CAS No: 1185198-25-7
• MF: C₈H₁₁ClFNO
• MW: 191.630444765091
• CID: 4576133
• PubChem ID: 68629410
• Update Time: 2025-08-05

(R)-2-Amino-1-(4-fluorophenyl)ethanol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(4-fluorophenyl)ethan-1-ol hydrochloride
• (R)-2-Amino-1-(4-fluorophenyl)ethanol Hydrochloride

• Inchi： 1S/C8H10FNO.ClH/c9-7-3-1-6(2-4-7)8(11)5-10;/h1-4,8,11H,5,10H2;1H/t8-;/m0./s1
• InChI Key： PNSJHCBYUNINNI-QRPNPIFTSA-N
• SMILES： [C@H](C1C=CC(F)=CC=1)(O)CN.Cl

Additional information on (R)-2-Amino-1-(4-fluorophenyl)ethanol Hydrochloride

Recent Advances in the Study of (R)-2-Amino-1-(4-fluorophenyl)ethanol Hydrochloride (CAS: 1185198-25-7)

The compound (R)-2-Amino-1-(4-fluorophenyl)ethanol Hydrochloride (CAS: 1185198-25-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development. This chiral amino alcohol derivative is particularly notable for its role as a key intermediate in the synthesis of various bioactive molecules, including beta-adrenergic receptor agonists and other therapeutic agents. Recent studies have focused on optimizing its synthesis, understanding its pharmacological properties, and exploring its utility in asymmetric synthesis.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient enantioselective synthesis of (R)-2-Amino-1-(4-fluorophenyl)ethanol Hydrochloride using a novel biocatalytic approach. The researchers employed a recombinant ketoreductase to achieve high enantiomeric excess (ee > 99%) and yield (92%), significantly improving upon traditional chemical methods. This advancement not only enhances the scalability of production but also reduces environmental impact, aligning with the principles of green chemistry.

In parallel, pharmacological investigations have revealed promising insights into the compound's mechanism of action. A recent preclinical study demonstrated that (R)-2-Amino-1-(4-fluorophenyl)ethanol Hydrochloride exhibits selective binding affinity for β2-adrenergic receptors, with potential implications for the treatment of respiratory disorders such as asthma and chronic obstructive pulmonary disease (COPD). The study, conducted in vitro and in animal models, showed that the compound could modulate airway smooth muscle relaxation with minimal cardiovascular side effects, a common limitation of current beta-agonists.

Further research has explored the compound's utility as a chiral building block in the synthesis of more complex pharmaceutical agents. A 2024 publication in Organic Letters described its successful incorporation into a new class of dopamine D2 receptor partial agonists, which are being investigated for their potential in treating neurological disorders. The stereochemical purity of (R)-2-Amino-1-(4-fluorophenyl)ethanol Hydrochloride was critical to the biological activity of these derivatives, underscoring the importance of its precise synthesis.

Ongoing clinical trials are evaluating derivatives of (R)-2-Amino-1-(4-fluorophenyl)ethanol Hydrochloride for various therapeutic applications. Preliminary results from a Phase I trial indicate favorable pharmacokinetic profiles and good tolerability in human subjects. These findings support the continued development of this compound and its derivatives as potential therapeutic agents, with Phase II trials expected to commence in late 2024.

In conclusion, recent advancements in the synthesis, pharmacological characterization, and application of (R)-2-Amino-1-(4-fluorophenyl)ethanol Hydrochloride (CAS: 1185198-25-7) demonstrate its growing importance in pharmaceutical research. The compound's versatility as a chiral intermediate and its promising biological activity make it a valuable focus for future studies in drug discovery and development.